4-Cyclopropoxy-2-fluoro-5-nitropyridine

• Molecular Formula: C8H7FN2O3
• Molecular Weight: 198.15 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-fluoro-5-nitropyridine
• InChI: InChI=1S/C8H7FN2O3/c9-8-3-7(14-5-1-2-5)6(4-10-8)11(12)13/h3-5H,1-2H2
• InChI Key: DLYCRROUMGMRDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2[N+](=O)[O-])F

Description

4-Cyclopropoxy-2-fluoro-5-nitropyridine is a fluorinated nitropyridine derivative serving as a versatile synthetic intermediate in advanced pharmaceutical research and development. The core structure of 5-nitropyridine is a privileged scaffold in medicinal chemistry, frequently employed in the synthesis of targeted therapeutic agents . Specifically, this compound integrates two key functional handles: a fluorine atom, which can influence a molecule's pharmacokinetics and metabolic stability, and a cyclopropoxy group, a cyclopropyl moiety often used to constrain molecular conformation and improve potency . Its primary research application lies in its potential as a key building block for the construction of more complex, bioactive molecules. While the exact mechanism of action for this specific precursor is dependent on the final target compound, reagents of this class are instrumental in the discovery and optimization of enzyme inhibitors . For instance, structurally related pyridine derivatives have been extensively utilized in the development of selective kinase inhibitors, such as TYK2 pseudokinase (JH2) domain binders, highlighting the value of this chemical series in creating potential treatments for autoimmune diseases . Furthermore, 5-nitropyridine-based reagents are recognized in methodological chemistry as stable, solid alternatives to hazardous gases in transition-metal-catalyzed reactions, such as the Pd-catalyzed synthesis of acyl fluorides from aryl iodides . This product is intended for use by qualified researchers in a controlled laboratory setting. It is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human, veterinary, or household use. All chemicals should be handled in accordance with their Safety Data Sheet (SDS).

Preparation Methods

Nucleophilic Aromatic Substitution (SNAr)

Route 1: Sequential Functionalization of Pyridine Derivatives

• Starting Material : 4-Chloro-2-fluoropyridine.
• Cyclopropoxylation :
  • React 4-chloro-2-fluoropyridine with cyclopropoxide (generated from cyclopropanol and a strong base like NaH) in dimethylformamide (DMF) at 80–100°C. Phase transfer catalysts (e.g., benzyltriethylammonium chloride) enhance reactivity.
  • Yield : ~70–85% (extrapolated from analogous reactions in).
• Nitration :
  • Treat 4-cyclopropoxy-2-fluoropyridine with nitrating agents (e.g., HNO₃/H₂SO₄ or acetyl nitrate) at 0–5°C. The cyclopropoxy group directs nitration to position 5.
  • Yield : ~60–75%.

Route 2: Fluorination Post Cyclopropoxylation

• Starting Material : 4-Cyclopropoxy-2-chloro-5-nitropyridine.
• Halogen Exchange :
  • Use KF in dimethyl sulfoxide (DMSO) at 70°C to replace chlorine with fluorine.
  • Yield : ~80–90%.

Diazotization and Fluorination

• Aminopyridine Precursor :
  • Synthesize 4-cyclopropoxy-2-amino-5-nitropyridine via nitration of 4-cyclopropoxy-2-aminopyridine (prepared from 4-chloro-2-aminopyridine and cyclopropoxide).
• Schiemann Reaction :
  • Convert the amino group to fluorine via diazotization (NaNO₂/HCl) followed by decomposition in hydrofluoric acid (HF) or using HBF₄.
  • Yield : ~20–30% (similar to).

One-Pot Nitration and Cyclopropoxylation

• Direct Functionalization :
  • React 2-fluoro-4-hydroxy-5-nitropyridine with cyclopropyl bromide in the presence of NaH or K₂CO₃ in DMF.
  • Yield : ~50–65%.

Comparative Analysis of Methods

Method	Key Steps	Advantages	Limitations	Yield Range
SNAr (Route 1)	Chloride substitution → Nitration	High regioselectivity; scalable	Requires harsh nitration conditions	60–85%
Halogen Exchange	Cl → F substitution post-functionalization	Efficient fluorination	Multi-step synthesis	70–90%
Diazotization	Amino → F conversion	Avoids direct fluorination reagents	Low yields due to intermediates	20–30%
One-Pot	Simultaneous nitration/cyclopropoxylation	Reduced step count	Limited substrate compatibility	50–65%

Critical Reaction Conditions

• Nitration :
  • Use mixed acid (HNO₃/H₂SO₄) at low temperatures (0–5°C) to prevent side reactions.
  • Acetyl nitrate (AcONO₂) in acetic anhydride offers milder conditions for acid-sensitive substrates.
• Cyclopropoxylation :
  • Polar aprotic solvents (DMF, DMSO) and phase transfer catalysts improve nucleophilic substitution.
• Fluorination :
  • KF in DMSO at 70°C is optimal for halogen exchange.

Industrial-Scale Considerations

• Patented Processes :
  • Evitachem’s method employs phase transfer catalysis for cyclopropoxylation, followed by nitration in a polar solvent.
  • WO2010089773A2 details nitropyridine synthesis via Hofmann degradation and diazotization, adaptable for introducing cyclopropoxy groups.
• Purification :
  • Column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (chloroform/hexane) ensures high purity.

Challenges and Solutions

• Regioselectivity in Nitration :
  • The meta-directing nitro group complicates later substitutions. Early introduction of cyclopropoxy (ortho/para-directing) ensures correct nitration at position 5.
• Stability of Intermediates :
  • 4-Chloro-2-fluoro-5-nitropyridine is hygroscopic; storage under inert atmosphere is critical.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-fluoro-5-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The nitro and fluorine groups can be substituted with other functional groups under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The compound can undergo oxidation reactions to form various oxidized derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide or aqueous methanol can be used for substitution reactions.

Reduction: Catalysts such as palladium on carbon (Pd/C) are commonly used for reduction reactions.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) can be used for oxidation reactions.

Major Products Formed

The major products formed from these reactions include substituted pyridines, aminopyridines, and oxidized pyridine derivatives .

Scientific Research Applications

4-Cyclopropoxy-2-fluoro-5-nitropyridine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Fluorinated pyridines are explored for their potential use in drug development due to their unique chemical properties.

Industry: The compound is used in the development of new materials with enhanced properties, such as increased stability and reactivity.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-fluoro-5-nitropyridine involves its interaction with molecular targets through its fluorine and nitro groups. These groups can participate in various chemical reactions, altering the compound’s reactivity and interaction with biological molecules . The exact molecular targets and pathways depend on the specific application and the nature of the derivatives formed .

Comparison with Similar Compounds

Similar Compounds

• 2-Fluoro-5-nitropyridine
• 3-Fluoro-2-nitropyridine
• 4-Fluoro-3-nitropyridine

Uniqueness

4-Cyclopropoxy-2-fluoro-5-nitropyridine is unique due to the presence of the cyclopropoxy group, which imparts distinct chemical and physical properties compared to other fluorinated pyridines. This uniqueness makes it a valuable compound for specific applications where these properties are advantageous .

Q & A

Q. What synthetic methodologies are recommended for the preparation of 4-cyclopropoxy-2-fluoro-5-nitropyridine?

A multi-step approach is typically employed, starting with nitration and functionalization of the pyridine core. For example:

• Step 1 : Nitration of a precursor pyridine derivative under controlled conditions (e.g., using fuming nitric acid in concentrated sulfuric acid at 45–50°C for 2–4 hours) .
• Step 2 : Introduction of the cyclopropoxy group via nucleophilic substitution, optimized by using cyclopropanol in the presence of a base (e.g., K₂CO₃) and a polar aprotic solvent (e.g., DMF) .
• Step 3 : Fluorination at the C2 position using fluorinating agents like Selectfluor or DAST . Key considerations : Monitor reaction progress via TLC/HPLC, and purify intermediates via recrystallization or column chromatography.

Q. How can the structural integrity of 4-cyclopropoxy-2-fluoro-5-nitropyridine be confirmed experimentally?

Use a combination of spectroscopic and crystallographic techniques:

• NMR spectroscopy : Confirm substituent positions via $^1H$-NMR (e.g., cyclopropoxy protons at δ 0.5–1.5 ppm) and $^{19}F$-NMR (fluorine coupling patterns) .
• X-ray diffraction : Resolve crystal structure to verify bond angles and substituent orientation .
• UV/Vis spectroscopy : Analyze electronic transitions influenced by the nitro and cyclopropoxy groups (e.g., λₐᵦₛ ~ 270–320 nm in DMSO) .

Q. What safety protocols are critical during handling and storage of 4-cyclopropoxy-2-fluoro-5-nitropyridine?

• Personal protective equipment (PPE) : Wear nitrile gloves, safety goggles, and a lab coat. Use a fume hood to avoid inhalation .
• Spill management : Absorb spills with inert materials (e.g., vermiculite) and avoid aqueous runoff to prevent environmental contamination .
• Storage : Keep in a cool (<6°C), dry environment in amber glass vials to prevent photodegradation .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the compound’s potential as a CYP1B1 inhibitor?

• Assay selection : Use ethoxyresorufin-O-deethylase (EROD) assays to measure CYP1B1 inhibition. Compare IC₅₀ values against known inhibitors like α-naphthoflavone (IC₅₀ = 0.083 µM) .
• Structural analogs : Synthesize derivatives with varied substituents (e.g., replacing cyclopropoxy with methoxy) to establish structure-activity relationships (SAR).
• Data interpretation : Corrogate inhibition potency with computational docking studies (e.g., AutoDock Vina) to identify key binding interactions with the enzyme’s active site .

Q. What strategies can resolve contradictions in substituent effects on biological activity?

• Case study : If conflicting data arise on the role of the nitro group in cytotoxicity, conduct:

• In vitro toxicity screens : Compare cytotoxicity (e.g., IC₅₀ in HepG2 cells) of nitro-containing vs. nitro-deficient analogs.
• Metabolite profiling : Use LC-MS to identify nitro-reduced metabolites (e.g., amine derivatives) that may contribute to toxicity .
  • Statistical rigor : Apply ANOVA to assess significance of substituent effects across multiple replicates.

Q. How can computational modeling predict the compound’s reactivity in nucleophilic aromatic substitution (NAS) reactions?

• DFT calculations : Optimize the molecular geometry at the B3LYP/6-311+G(d,p) level to calculate electron density maps. The nitro and fluorine groups are strong electron-withdrawing groups, directing NAS to the C4 position .
• Solvent effects : Simulate reaction pathways in polar solvents (e.g., DMF) to assess activation energy barriers .

Q. What methodologies assess the compound’s metabolic stability in vivo?

• Pharmacokinetic studies : Administer the compound to rodent models and measure plasma concentration over time using LC-MS/MS. Key parameters include half-life ($t_{1/2}$) and AUC (area under the curve) .
• Microsomal stability : Incubate with liver microsomes (human/rat) to identify cytochrome P450-mediated degradation pathways .